(12Z,12'Z,12''Z)-12-heneicosenoic acid, 1,1',1''-(1,2,3-propanetriyl) ester
Overview
Description
(12Z,12'Z,12''Z)-12-heneicosenoic acid, 1,1',1''-(1,2,3-propanetriyl) ester, or 12Z-12-heneicosenoic acid ester for short, is a naturally occurring fatty acid ester found in the seeds of various plant species. It is a major component of the seed oil of some plants, such as castor bean (Ricinus communis), black mustard (Brassica nigra), and sesame (Sesamum indicum). 12Z-12-heneicosenoic acid ester has been studied extensively due to its potential health benefits and its ability to act as an emulsifier and surfactant in various applications.
Scientific Research Applications
Lipid Metabolism and Health
(12Z,12’Z,12’‘Z)-12-heneicosenoic acid, 1,1’,1’'-(1,2,3-propanetriyl) ester: is a triacylglycerol (TAG) containing three γ-linolenic acid (GLA) side chains. GLA is an essential omega-6 fatty acid with anti-inflammatory properties. Research has explored its role in lipid metabolism, cardiovascular health, and immune function . Further investigations could uncover its potential as a dietary supplement or therapeutic agent.
Skin Health and Dermatology
GLA has shown promise in managing skin conditions such as atopic dermatitis, psoriasis, and acne. As a component of this compound, (12Z,12’Z,12’'Z)-12-heneicosenoic acid might contribute to skin barrier repair, reduce inflammation, and enhance overall skin health. Investigating its topical application or oral supplementation could yield valuable insights .
Neuroprotection and Brain Health
Omega-6 fatty acids play crucial roles in brain development and function. GLA, found in our compound, has been associated with neuroprotection, cognitive function, and mood regulation. Researchers could explore its effects on neurodegenerative diseases, mood disorders, and neuroinflammation .
Anti-Cancer Properties
Some studies suggest that GLA may inhibit cancer cell growth and induce apoptosis. Investigating the effects of (12Z,12’Z,12’'Z)-12-heneicosenoic acid on specific cancer cell lines or animal models could reveal its potential as an adjunctive therapy in cancer treatment .
Insect Repellent and Pest Control
Certain fatty acids exhibit insect-repellent properties. By understanding the chemical structure of our compound, researchers might explore its use as a natural insect repellent or in eco-friendly pest control strategies .
Biomedical Applications
The unique structure of (12Z,12’Z,12’'Z)-12-heneicosenoic acid makes it an interesting candidate for drug delivery systems. Lipid-based nanoparticles, micelles, or liposomes incorporating this compound could enhance drug solubility, stability, and targeted delivery .
properties
IUPAC Name |
2,3-bis[[(Z)-henicos-12-enoyl]oxy]propyl (Z)-henicos-12-enoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.08.13) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C66H122O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-52-55-58-64(67)70-61-63(72-66(69)60-57-54-51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)62-71-65(68)59-56-53-50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h25-30,63H,4-24,31-62H2,1-3H3/b28-25-,29-26-,30-27- |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.08.13) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AMYQBKURRGNBPK-IUPFWZBJSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.08.13) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCC=CCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCCCC=CCCCCCCCC)OC(=O)CCCCCCCCCCC=CCCCCCCCC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.08.13) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCCCC/C=C\CCCCCCCCCCC(=O)OCC(OC(=O)CCCCCCCCCC/C=C\CCCCCCCC)COC(=O)CCCCCCCCCC/C=C\CCCCCCCC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.08.13) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C66H122O6 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.08.13) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
1011.7 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.08.13) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(12Z,12'Z,12''Z)-12-heneicosenoic acid, 1,1',1''-(1,2,3-propanetriyl) ester | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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